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2-(4-Nitrophenyl)ethyl (2S,4R)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate 2-(4-Nitrophenyl)ethyl (2S,4R)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate
Brand Name: Vulcanchem
CAS No.: 571176-82-4
VCID: VC0041417
InChI: InChI=1S/C21H30N4O9S2/c1-14(26)35-18-11-17(12-24(36(22,31)32)20(28)34-21(2,3)4)23(13-18)19(27)33-10-9-15-5-7-16(8-6-15)25(29)30/h5-8,17-18H,9-13H2,1-4H3,(H2,22,31,32)/t17-,18+/m0/s1
SMILES: CC(=O)SC1CC(N(C1)C(=O)OCCC2=CC=C(C=C2)[N+](=O)[O-])CN(C(=O)OC(C)(C)C)S(=O)(=O)N
Molecular Formula: C21H30N4O9S2
Molecular Weight: 546.61

2-(4-Nitrophenyl)ethyl (2S,4R)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate

CAS No.: 571176-82-4

Cat. No.: VC0041417

Molecular Formula: C21H30N4O9S2

Molecular Weight: 546.61

* For research use only. Not for human or veterinary use.

2-(4-Nitrophenyl)ethyl (2S,4R)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate - 571176-82-4

Specification

CAS No. 571176-82-4
Molecular Formula C21H30N4O9S2
Molecular Weight 546.61
IUPAC Name 2-(4-nitrophenyl)ethyl (2S,4R)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate
Standard InChI InChI=1S/C21H30N4O9S2/c1-14(26)35-18-11-17(12-24(36(22,31)32)20(28)34-21(2,3)4)23(13-18)19(27)33-10-9-15-5-7-16(8-6-15)25(29)30/h5-8,17-18H,9-13H2,1-4H3,(H2,22,31,32)/t17-,18+/m0/s1
Standard InChI Key LEARFGJHVKGCLB-ZWKOTPCHSA-N
SMILES CC(=O)SC1CC(N(C1)C(=O)OCCC2=CC=C(C=C2)[N+](=O)[O-])CN(C(=O)OC(C)(C)C)S(=O)(=O)N

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